Cas no 85977-23-7 (3-Bromo-2-iodobenzotrifluoride)

3-Bromo-2-iodobenzotrifluoride is a halogenated aromatic compound featuring both bromine and iodine substituents on a benzotrifluoride scaffold. Its unique structure makes it a versatile intermediate in cross-coupling reactions, such as Suzuki and Sonogashira couplings, enabling precise functionalization in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances stability and influences electronic properties, aiding in the development of bioactive molecules.
3-Bromo-2-iodobenzotrifluoride structure
85977-23-7 structure
Product Name:3-Bromo-2-iodobenzotrifluoride
CAS No:85977-23-7
MF:C7H3BrF3I
MW:350.902404069901
CID:2844942
PubChem ID:23253854
Update Time:2025-06-18

3-Bromo-2-iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL25434956
    • 3-Bromo-2-iodobenzotrifluoride
    • JLBORDRDWBCEFY-UHFFFAOYSA-N
    • MFCD13194205
    • CS-0363923
    • 1-Bromo-2-iodo-3-(trifluoromethyl)benzene, 3-Bromo-2-iodo-alpha,alpha,alpha-trifluorotoluene
    • 85977-23-7
    • Inchi： 1S/C7H3BrF3I/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H
    • InChI Key： JLBORDRDWBCEFY-UHFFFAOYSA-N
    • SMILES： IC1C(=CC=CC=1C(F)(F)F)Br

Computed Properties

  • Exact Mass: 349.84149Da
  • Monoisotopic Mass: 349.84149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

3-Bromo-2-iodobenzotrifluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC48519-250mg
3-Bromo-2-iodobenzotrifluoride
 85977-23-7 95%
250mg
 £132.00 2023-09-01
Apollo Scientific
PC48519-1g
3-Bromo-2-iodobenzotrifluoride
 85977-23-7 95%
1g
 £396.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434593-250mg
1-Bromo-2-iodo-3-(trifluoromethyl)benzene
 85977-23-7 98%
250mg
 ￥2035.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434593-1g
1-Bromo-2-iodo-3-(trifluoromethyl)benzene
 85977-23-7 98%
1g
 ￥5671.00 2024-07-28
abcr
AB598449-250mg
3-Bromo-2-iodobenzotrifluoride; .
 85977-23-7
250mg
 €274.50 2025-04-16
abcr
AB598449-1g
3-Bromo-2-iodobenzotrifluoride; .
 85977-23-7
1g
 €743.40 2025-04-16

3-Bromo-2-iodobenzotrifluoride Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:85977-23-7)
Order Number:A1220021
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:50
Price ($):163/441
Email:sales@amadischem.com

3-Bromo-2-iodobenzotrifluoride Related Literature

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85977-23-7 (3-Bromo-2-iodobenzotrifluoride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:85977-23-7)
A1220021
Purity:99%/99%
Quantity:250mg/1g
Price ($):163/441
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